Cas no 1805360-82-0 (6-(Aminomethyl)-2-chloro-3-cyano-4-(difluoromethyl)pyridine)

6-(Aminomethyl)-2-chloro-3-cyano-4-(difluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 6-(Aminomethyl)-2-chloro-3-cyano-4-(difluoromethyl)pyridine
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- Inchi: 1S/C8H6ClF2N3/c9-7-6(3-13)5(8(10)11)1-4(2-12)14-7/h1,8H,2,12H2
- InChI Key: DHIQBJKRSHWNCI-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C(C(F)F)=CC(CN)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 240
- XLogP3: 1
- Topological Polar Surface Area: 62.7
6-(Aminomethyl)-2-chloro-3-cyano-4-(difluoromethyl)pyridine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A029051079-1g |
6-(Aminomethyl)-2-chloro-3-cyano-4-(difluoromethyl)pyridine |
1805360-82-0 | 97% | 1g |
$1,579.40 | 2022-04-01 |
6-(Aminomethyl)-2-chloro-3-cyano-4-(difluoromethyl)pyridine Related Literature
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C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
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Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
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Hong Bo Wang,Nan Yao,Long Wang,Yu Lin Hu New J. Chem., 2017,41, 10528-10531
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Hsing-I. Hsiang,Chang-Ting Yang,Jui-Huan Tu RSC Adv., 2016,6, 99297-99305
Additional information on 6-(Aminomethyl)-2-chloro-3-cyano-4-(difluoromethyl)pyridine
6-(Aminomethyl)-2-chloro-3-cyano-4-(difluoromethyl)pyridine: A Comprehensive Overview
6-(Aminomethyl)-2-chloro-3-cyano-4-(difluoromethyl)pyridine, also known by its CAS number 1805360-82-0, is a highly specialized organic compound with a unique structure and diverse applications. This compound belongs to the family of pyridines, which are six-membered aromatic heterocycles with one nitrogen atom. The presence of multiple functional groups, including an amino methyl group, a chlorine atom, a cyano group, and a difluoromethyl group, makes this compound highly versatile and valuable in various fields of chemistry and materials science.
The synthesis of 6-(Aminomethyl)-2-chloro-3-cyano-4-(difluoromethyl)pyridine involves a series of carefully designed reactions to introduce the desired functional groups onto the pyridine ring. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels for this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. Such innovations highlight the ongoing efforts to optimize the production process of this compound for industrial applications.
In terms of physical properties, 6-(Aminomethyl)-2-chloro-3-cyano-4-(difluoromethyl)pyridine exhibits a melting point of approximately 155°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility characteristics make it suitable for use in various chemical reactions and formulations. The compound's stability under different conditions has also been extensively studied, with results indicating that it remains stable under ambient conditions but may degrade under harsh acidic or basic environments.
The applications of 6-(Aminomethyl)-2-chloro-3-cyano-4-(difluoromethyl)pyridine span across multiple industries. In the pharmaceutical sector, this compound has been explored as a potential lead molecule for drug development due to its ability to interact with various biological targets. Recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, making it a promising candidate for therapeutic interventions.
In the field of materials science, 6-(Aminomethyl)-2-chloro-3-cyano-4-(difluoromethyl)pyridine has been utilized as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions has led to the development of novel materials with applications in gas storage, catalysis, and sensing technologies.
The environmental impact of 6-(Aminomethyl)-2-chloro-3-cyano-4-(difluoromethyl)pyridine has also been a topic of recent research. Studies have shown that this compound exhibits low toxicity towards aquatic organisms, making it environmentally friendly compared to some other chemicals in its class. However, further investigations are needed to fully understand its long-term effects on ecosystems.
In conclusion, 6-(Aminomethyl)-2-chloro-3-cyano-4-(difluoromethyl)pyridine, with its unique structure and versatile properties, continues to be an important compound in both academic research and industrial applications. As new research emerges, it is expected that this compound will find even more innovative uses across various disciplines.
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